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Compound of Interest

Compound Name: Octyl methacrylate

Cat. No.: B039779

For laboratory professionals, including researchers, scientists, and those in drug development,
the proper handling and disposal of chemical reagents are paramount to ensuring a safe and
compliant work environment. This document provides essential safety and logistical information
for the proper disposal of octyl methacrylate, a combustible liquid that can cause skin and eye
irritation.

Key Safety Data

Adherence to safety protocols is critical when handling octyl methacrylate. The following table
summarizes key quantitative data for this chemical.

Property Value
Flash Point 195 °F (90.5 °C)[1]
Classification Combustible liquid, Category 4[2]

Skin irritation (Category 2)[2], Serious eye

irritation (Category 2A)[2], May cause an allergic

Hazards ) )
skin reaction (Category 1)[2], May cause
respiratory irritation (Category 3)[2]
NFPA 704 Diamond Health: 2, Flammability: 2, Instability: 1

Experimental Protocols: Spill Cleanup Procedure
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In the event of a small spill of octyl methacrylate, follow these steps to ensure safe and
effective cleanup:

o Immediate Action: Evacuate personnel from the immediate spill area and ensure adequate
ventilation. Remove all sources of ignition.[2][3]

» Personal Protective Equipment (PPE): Before addressing the spill, don appropriate PPE,
including:

o Tightly fitting safety goggles or a face shield.[2][4]
o Chemical-resistant gloves (inspect before use).[2]

o A complete suit protecting against chemicals or a fire/flame resistant and impervious lab
coat.[2][4]

o If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[4]

o Containment and Absorption: For small spills, use an inert absorbent material such as
absorbent paper, sand, or earth to contain and pick up the liquid.[1][3][5] Avoid using
cellulose-based absorbents as they may be incompatible.[5]

o Collection: Carefully collect the absorbed material and contaminated items (e.g., absorbent
paper, gloves) and place them into a sealed, vapor-tight plastic bag or a suitable, closed
container for disposal.[1][2][5]

o Decontamination: Wash the contaminated surfaces first with alcohol, followed by a thorough
washing with a strong soap and water solution.[1][5]

« Ventilation and Re-entry: Do not re-enter the contaminated area until it has been properly
cleaned and ventilated. A safety officer or other responsible person should verify the area is
safe for re-entry.[1][5]

Proper Disposal Procedures

The disposal of octyl methacrylate and its contaminated waste must be conducted in
accordance with all applicable local, state, and federal regulations.
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» Waste Identification: Clearly label the waste container with "Hazardous Waste" and "Octyl
Methacrylate.”

e Segregation: Do not mix octyl methacrylate waste with other waste streams. It should be
collected in its own designated, closed container.[2]

» Container: Use a suitable, tightly closed container for storing the waste.[2][4] Ensure the
container is compatible with octyl methacrylate.

o Storage: Store the waste container in a well-ventilated, locked-up area, away from heat,
sparks, open flames, and hot surfaces.[2][4]

» Disposal: Arrange for the disposal of the waste through a licensed professional waste
disposal service or at an approved waste disposal plant.[2][3] Methods may include
controlled incineration with flue gas scrubbing.[3] Do not dispose of octyl methacrylate
down the drain or into sewer systems.[2][3]

o Contaminated Clothing: Contaminated work clothing should not be allowed out of the
workplace.[2] Take off contaminated clothing and wash it before reuse.[4] If heavily
contaminated, it should be disposed of as hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of octyl
methacrylate waste.
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Octyl Methacrylate Disposal Workflow
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Caption: Workflow for the safe handling and disposal of octyl methacrylate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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